Cas no 10162-99-9 (Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)-)

Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)- structure
10162-99-9 structure
Product Name:Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)-
CAS No:10162-99-9
MF:C21H30O5
MW:362.459907054901
CID:143232
PubChem ID:441835
Update Time:2024-11-07

Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)- Chemical and Physical Properties

Names and Identifiers

    • Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)-
    • DTXSID50906402
    • E80192
    • LMST02030165
    • SCHEMBL13649196
    • 10162-99-9
    • 2beta,3beta,14-trihydroxy-5beta-pregn-7-ene-6,20-dione
    • Q27103274
    • Poststerone
    • HY-N10040
    • C08837
    • AKOS040736449
    • CS-0253714
    • 2,3,14-trihydroxypregn-7-ene-6,20-dione
    • CHEBI:27709
    • (2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
    • 2beta,3beta,14alpha-trihydroxy-5beta-pregn-7-ene-6,20-dione
    • Pregn-7-ene-6,20-dione, 2,3,14-trihydroxy-, (2beta,3beta,5beta)-
    • (2S,3R,5R,9R,10R,13R,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
    • Posterone
    • (2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
    • DA-57004
    • (2b,3b,5b)-2,3,14-Trihydroxypregn-7-ene-6,20-dione
    • (2beta,3beta,5beta)-2,3,14-Trihydroxypregn-7-ene-6,20-dione
    • Inchi: 1S/C21H30O5/c1-11(22)12-5-7-21(26)14-8-16(23)15-9-17(24)18(25)10-19(15,2)13(14)4-6-20(12,21)3/h8,12-13,15,17-18,24-26H,4-7,9-10H2,1-3H3/t12-,13+,15+,17-,18+,19-,20-,21-/m1/s1
    • InChI Key: VNLQNGYIXVTQRR-NQPIQAHSSA-N
    • SMILES: O[C@@]12CC[C@H](C(C)=O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

  • Exact Mass: 362.209324g/mol
  • Monoisotopic Mass: 362.209324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 362.5g/mol
  • XLogP3: 0.3
  • Topological Polar Surface Area: 94.8Ų

Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)- Related Literature

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